An In-depth Technical Guide to 4-Bromofuran-2-carbonyl chloride: Synthesis and Properties
An In-depth Technical Guide to 4-Bromofuran-2-carbonyl chloride: Synthesis and Properties
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 4-Bromofuran-2-carbonyl chloride, a halogenated heterocyclic compound of interest in organic synthesis and medicinal chemistry. Due to a notable scarcity of direct literature on the 4-bromo isomer, this guide infers its synthesis and properties based on established chemical principles and available data for analogous compounds, particularly its precursor, 4-Bromofuran-2-carboxylic acid.
Chemical Properties and Data
Table 1: Physicochemical Properties of 4-Bromofuran-2-carboxylic acid
| Property | Value | Source |
| CAS Number | 3439-02-9 | [1] |
| Molecular Formula | C₅H₃BrO₃ | [1][2] |
| Molecular Weight | 190.98 g/mol | [3] |
| Melting Point | 115-127 °C | [2][4] |
| Boiling Point | 284 °C at 760 mmHg | [2][3] |
| Density | 1.891 g/cm³ | [2][3] |
| Flash Point | 125 °C | [2][3] |
| Appearance | Off-white to yellow solid | [2] |
| pKa | 2.91 ± 0.15 (Predicted) | [2] |
Synthesis of 4-Bromofuran-2-carbonyl chloride
The primary route for the synthesis of 4-Bromofuran-2-carbonyl chloride is the reaction of 4-Bromofuran-2-carboxylic acid with a chlorinating agent, most commonly thionyl chloride (SOCl₂). This is a standard and widely used method for the preparation of acyl chlorides from carboxylic acids.[5][6]
The reaction proceeds by the nucleophilic attack of the carboxylic acid's hydroxyl group on the sulfur atom of thionyl chloride, leading to the formation of a chlorosulfite intermediate. This intermediate is highly reactive and subsequently undergoes nucleophilic attack by a chloride ion, resulting in the formation of the acyl chloride and the release of sulfur dioxide and hydrogen chloride as gaseous byproducts.[6] The use of pyridine as a catalyst can accelerate this reaction and allow it to proceed at lower temperatures.[7]
Experimental Protocol
The following is a generalized experimental protocol for the synthesis of 4-Bromofuran-2-carbonyl chloride, adapted from the synthesis of the analogous 5-bromo isomer and general procedures for acyl chloride formation.[7][8]
Materials:
-
4-Bromofuran-2-carboxylic acid
-
Thionyl chloride (SOCl₂)
-
Anhydrous toluene (or another inert solvent such as dichloromethane or benzene)
-
Dry pyridine (optional, as a catalyst)
Procedure:
-
In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 4-Bromofuran-2-carboxylic acid in an excess of anhydrous toluene.
-
Slowly add thionyl chloride (at least 1.1 equivalents) to the suspension at room temperature with stirring. If using a catalyst, a few drops of dry pyridine can be added.
-
Heat the reaction mixture to reflux and maintain this temperature for 2-3 hours, or until the evolution of gas (HCl and SO₂) ceases. The reaction progress can be monitored by the dissolution of the solid carboxylic acid.
-
After the reaction is complete, allow the mixture to cool to room temperature.
-
Remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator.
-
The resulting crude 4-Bromofuran-2-carbonyl chloride can be purified by vacuum distillation.
Note: This reaction should be carried out in a well-ventilated fume hood due to the evolution of toxic gases (HCl and SO₂). All glassware should be thoroughly dried to prevent hydrolysis of the thionyl chloride and the product.
Logical Workflow and Diagrams
Synthesis Workflow
The synthesis of 4-Bromofuran-2-carbonyl chloride is a straightforward process starting from its corresponding carboxylic acid. The general workflow is depicted below.
Caption: Synthesis workflow for 4-Bromofuran-2-carbonyl chloride.
Reaction Mechanism Signaling Pathway
The underlying mechanism for the conversion of a carboxylic acid to an acyl chloride using thionyl chloride involves a nucleophilic acyl substitution pathway.
Caption: Mechanism for acyl chloride formation.
Safety and Handling
4-Bromofuran-2-carbonyl chloride is expected to be a reactive compound. As an acyl halide, it is likely to be corrosive and moisture-sensitive. It will react with water, alcohols, and other nucleophiles. Therefore, appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood.
The precursor, 4-Bromofuran-2-carboxylic acid, is listed with hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[3] Similar or greater precautions should be taken with the more reactive acyl chloride derivative.
Conclusion
4-Bromofuran-2-carbonyl chloride is a potentially valuable building block in organic synthesis, accessible from 4-Bromofuran-2-carboxylic acid via standard chlorination methods. While direct experimental data for the final product is sparse, this guide provides a solid foundation for its synthesis and handling based on established chemical principles and data from closely related compounds. Further research is warranted to fully characterize the physical and chemical properties of 4-Bromofuran-2-carbonyl chloride and explore its applications in drug discovery and materials science.
References
- 1. cymitquimica.com [cymitquimica.com]
- 2. 4-BROMOFURAN-2-CARBOXYLICACID CAS#: 3439-02-9 [amp.chemicalbook.com]
- 3. americanelements.com [americanelements.com]
- 4. 4-Bromo-2-furoic acid | CAS#:3439-02-9 | Chemsrc [chemsrc.com]
- 5. chem.libretexts.org [chem.libretexts.org]
- 6. m.youtube.com [m.youtube.com]
- 7. scispace.com [scispace.com]
- 8. prepchem.com [prepchem.com]
